Cas no 382173-44-6 (3-Pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo-
• CAS No: 382173-44-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 5111193
• Update Time: 2025-05-25

3-Pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo-

• Inchi： 1S/C11H10ClNO3/c12-7-3-1-6(2-4-7)8-5-13-10(14)9(8)11(15)16/h1-4,8-9H,5H2,(H,13,14)(H,15,16)
• InChI Key： UNTIWFGDNPKRDT-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(Cl)C=C2)C(C(O)=O)C1=O

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo-

3-Pyrrolidinecarboxylic Acid, 4-(4-Chlorophenyl)-2-Oxo-: A Comprehensive Overview

3-Pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo- (CAS No. 382173-44-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of this compound is characterized by a pyrrolidine ring fused with a ketone group and a chlorophenyl substituent, making it a versatile molecule with unique chemical properties.

The pyrrolidine ring in this compound is a five-membered cyclic amine, which contributes to its stability and reactivity. The chlorophenyl group attached at the 4-position introduces electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity.

One of the key areas of research involving 3-pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo- is its potential as a precursor for synthesizing bioactive compounds. For instance, this compound has been explored as an intermediate in the synthesis of peptide analogs and other nitrogen-containing heterocycles. Its ability to undergo nucleophilic additions and condensations makes it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, researchers have developed efficient routes for its preparation using microwave-assisted synthesis and catalytic asymmetric techniques. These methods not only improve yield but also enhance the sustainability of the synthesis process, aligning with current trends toward green chemistry.

In terms of biological applications, 3-pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo- has shown promise in anti-inflammatory and anticancer studies. Preclinical data suggest that this compound can modulate key signaling pathways involved in inflammation and tumor progression. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a potential lead compound for drug development.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. For instance, derivatives of 3-pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo- have been investigated as components in polymeric materials with tailored mechanical and thermal properties. These applications underscore the broad utility of this compound across diverse scientific disciplines.

In conclusion, 3-pyrrolidinecarboxylic acid, 4-(4-chlorophenyl)-2-oxo- (CAS No. 382173-44-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure, combined with recent advances in synthetic and analytical techniques, continues to drive innovation across various fields. As research into this compound progresses, it is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.